Cas no 2097995-98-5 (2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one
• CAS No: 2097995-98-5
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• CID: 5727052
• PubChem ID: 121201809
• Update Time: 2025-05-20

2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026709969
• 2-chloro-1-(4-propylpiperazin-1-yl)butan-1-one
• 2097995-98-5
• F1907-5569
• starbld0027996
• 1-Butanone, 2-chloro-1-(4-propyl-1-piperazinyl)-
• 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one

• Inchi： 1S/C11H21ClN2O/c1-3-5-13-6-8-14(9-7-13)11(15)10(12)4-2/h10H,3-9H2,1-2H3
• InChI Key： LRAFTFMFJHRVSS-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCN(CCC)CC1)=O

Computed Properties

• Exact Mass: 232.1342410g/mol
• Monoisotopic Mass: 232.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 333.4±37.0 °C(Predicted)
• pka: 7.12±0.10(Predicted)

Additional information on 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one

2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one: A Comprehensive Overview

2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one (CAS No. 2097995-98-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

The molecular structure of 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one is composed of a chlorinated butanone backbone linked to a propyl-substituted piperazine ring. The presence of the chloro group and the propyl-substituted piperazine moiety imparts distinct chemical and biological properties to the molecule. The chloro group enhances the lipophilicity of the compound, which can influence its cellular uptake and distribution. Meanwhile, the propyl-substituted piperazine ring contributes to the compound's ability to interact with specific biological targets, such as receptors and enzymes.

In recent years, 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions. This makes it a promising candidate for the development of treatments for psychiatric disorders such as depression and anxiety.

Beyond its potential in psychiatric applications, 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that it could be useful in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one has also been a subject of investigation. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in animal models has further supported its potential as a therapeutic agent.

In terms of clinical development, several Phase I and Phase II trials have been conducted to evaluate the safety and efficacy of 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

The synthesis of 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one involves several well-established chemical reactions. One common approach is to start with 4-chlorobutanone and react it with 4-propylpiperazine under appropriate conditions to form the desired product. The reaction conditions, such as temperature, solvent choice, and catalysts, can be optimized to achieve high yields and purity levels.

In conclusion, 2-Chloro-1-(4-propylpiperazin-1-yl)butan-1-one (CAS No. 2097995-98-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.